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Compound of Interest

2-Amino-4-hydroxy-8-
Compound Name:
methylquinoline

Cat. No.: B3331837

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information on 2-Amino-4-
hydroxy-8-methylquinoline. A comprehensive search of scientific literature and databases did
not yield in-depth studies, experimental protocols, or detailed biological activity data for this
specific compound. Therefore, the creation of a full technical guide or whitepaper with
extensive experimental details and pathway visualizations is not feasible at this time. The
information presented herein is based on data from chemical suppliers and databases and
should be used for informational purposes only.

Introduction

2-Amino-4-hydroxy-8-methylquinoline is a heterocyclic organic compound belonging to the
quinoline family.[1][2] Quinolines are a well-known class of compounds with a wide range of
biological activities, and their derivatives are investigated for various therapeutic applications.
[3] However, the specific properties and potential applications of the 8-methyl substituted
variant, 2-Amino-4-hydroxy-8-methylquinoline, are not well-documented in peer-reviewed
scientific literature.

Physicochemical Properties

The fundamental physicochemical properties of 2-Amino-4-hydroxy-8-methylquinoline are
available from various chemical databases and suppliers. This data is primarily predicted
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through computational models.

Property Value Source
CAS Number 860715-42-0 [11[2]14]1[5]
Molecular Formula C10H10N20 [1][2]
Molecular Weight 174.203 g/mol [1112]

Boiling Point (Predicted)

393.9+37.0°C

[4]

Density (Predicted)

1.302 + 0.06 g/cm?3

[4]

pKa (Predicted) 4.81 +£0.40 [4]
INChl=1S/C10H10N20/c1-6-3-
2-4-7-8(13)5-9(11)12-

InChl [1]

10(6)7/h2-5H,1H3,
(H3,11,12,13)

Canonical SMILES

CC1=C2C(=CC=C1)C(=0)C=
C(N2)N

[1]

Synthesis and Availability

Detailed, peer-reviewed experimental protocols for the synthesis of 2-Amino-4-hydroxy-8-

methylquinoline are not readily available. The compound is listed as a building block by

several chemical suppliers, indicating its commercial availability for research purposes.[2][4][5]

Biological Activity and Mechanism of Action

As of the date of this document, there is no published research detailing the biological activity,

pharmacological properties, or mechanism of action for 2-Amino-4-hydroxy-8-

methylquinoline. While the broader class of quinoline derivatives has been explored for

various biological activities, including antimicrobial and anticancer properties, no such data

exists for this specific molecule.[3]

Experimental Protocols and Signaling Pathways
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The core requirements for detailed experimental protocols and the visualization of signaling
pathways cannot be fulfilled due to the absence of relevant scientific studies.

Future Research Directions

The lack of data on 2-Amino-4-hydroxy-8-methylquinoline presents an opportunity for novel
research. Potential areas of investigation could include:

¢ Synthesis and Characterization: Development and publication of a robust synthetic route and
full characterization of the compound's physicochemical properties.

» Biological Screening: Evaluation of its activity in various biological assays, such as
antimicrobial, anticancer, or enzyme inhibition screens.

o Computational Studies: In silico modeling and docking studies to predict potential biological
targets and guide experimental work.

To provide a logical framework for such future research, a generalized workflow for the initial
investigation of a novel chemical compound is presented below.
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Compound Acquisition and Characterization
Synthesis or Purchase of
2-Amino-4-hydroxy-8-methylquinoline
Structural Verification
(NMR, MS, etc.)

Purity Assessment
(HPLC, etc.)

Proceed if pure

Pre iminary Biological Evaluation

In vitro Cytotoxncny Assays Initial Target-Based Assays
(e.g., MTT, LDH) (if predicted targets exist)

Broad-Spectrum Biological Screening
(e.g., Antimicrobial, Anticancer Panels)

If activity observed

Hit Identification and Follow-Up

Cdentification of 'Hit' Activita
Dose-Response Studies
(IC50/EC50 Determination)
G/Iechanism of Action Studies]

Click to download full resolution via product page

Caption: A generalized workflow for the initial investigation of a novel chemical compound.
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Conclusion

While 2-Amino-4-hydroxy-8-methylquinoline is a chemically defined and available molecule,
it remains uncharacterized in the scientific literature. This technical brief provides the available
foundational data. Any further understanding of its properties, particularly its biological activity
and potential applications, will require primary research and development. Researchers
interested in this compound have the opportunity to contribute novel findings to the field of
medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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